3-(2-chlorophenyl)-N-[4-(1-piperidinylcarbonyl)phenyl]propanamide

• IUPAC Name: 3-(2-chlorophenyl)-N-[4-(piperidine-1-carbonyl)phenyl]propanamide
• InChI: InChI=1S/C21H23ClN2O2/c22-19-7-3-2-6-16(19)10-13-20(25)23-18-11-8-17(9-12-18)21(26)24-14-4-1-5-15-24/h2-3,6-9,11-12H,1,4-5,10,13-15H2,(H,23,25)
• InChI Key: QEQKCSJYJCVKMM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=CC=C(C=C2)NC(=O)CCC3=CC=CC=C3Cl
• Molecular Formula: C21H23ClN2O2
• Molecular Weight: 370.9 g/mol

Description

3-(2-chlorophenyl)-N-[4-(1-piperidinylcarbonyl)phenyl]propanamide, commonly known as CPP, is a chemical compound that has been extensively studied for its potential use in scientific research. CPP is a small molecule that has been shown to have a wide range of biochemical and physiological effects.

Mechanism of Action

CPP is thought to enter cells through a process known as endocytosis. Once inside the cell, CPP can interact with various intracellular components and transport cargo across the cell membrane. The exact mechanism of action of CPP is still not fully understood and is an area of active research.
Biochemical and Physiological Effects
CPP has been shown to have a wide range of biochemical and physiological effects. CPP has been shown to be non-toxic to cells and can be used at high concentrations without causing significant damage. CPP has been shown to have anti-inflammatory and anti-cancer properties and has been used to develop new therapies for these conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CPP in lab experiments is its ability to transport cargo across the cell membrane. This allows for the delivery of various types of cargo, including peptides, proteins, and nucleic acids, into cells. Another advantage is that CPP is non-toxic to cells and can be used at high concentrations without causing significant damage. However, one limitation of using CPP is that its mechanism of action is still not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for the use of CPP in scientific research. One area of active research is the development of new drug delivery systems using CPP. Another area of research is the study of the mechanism of action of CPP and its potential use in the treatment of various diseases. Additionally, there is ongoing research into the development of new CPP analogs that may have improved properties for use in research.

Synthesis Methods

CPP can be synthesized using a variety of methods, including the reaction of 2-chlorobenzoyl chloride with piperidine followed by the reaction with 4-aminobenzophenone. Another method involves the reaction of 2-chlorobenzoyl chloride with piperidine followed by the reaction with 4-(4-aminophenyl)butyric acid. These methods have been shown to be effective in producing high yields of CPP.

Scientific Research Applications

CPP has been widely used in scientific research as a tool to study the transport of small molecules across cell membranes. CPP has been shown to be an effective carrier molecule for delivering various types of cargo, including peptides, proteins, and nucleic acids, into cells. CPP has also been used to study the mechanism of action of various drugs and to develop new drug delivery systems.